Cas no 1368161-70-9 (3-Amino-4-(3-hydroxyphenyl)butyricAcid)

• Product Name: 3-Amino-4-(3-hydroxyphenyl)butyricAcid
• CAS No: 1368161-70-9
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 4591408
• Update Time: 2025-06-10

3-Amino-4-(3-hydroxyphenyl)butyricAcid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(3-hydroxyphenyl)butyric Acid
• Benzenebutanoic acid, β-amino-3-hydroxy-
• 3-Amino-4-(3-hydroxyphenyl)butanoic acid
• 3-Amino-4-(3-hydroxyphenyl)butyricAcid

• Inchi： 1S/C10H13NO3/c11-8(6-10(13)14)4-7-2-1-3-9(12)5-7/h1-3,5,8,12H,4,6,11H2,(H,13,14)
• InChI Key： MTQKSEKOKKQEDB-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(N)CC1=CC=CC(O)=C1

Additional information on 3-Amino-4-(3-hydroxyphenyl)butyricAcid

3-Amino-4-(3-Hydroxyphenyl)Butyric Acid: A Comprehensive Overview

3-Amino-4-(3-hydroxyphenyl)butyric acid, also known by its CAS number 1368161-70-9, is a fascinating compound with significant potential in various fields, including pharmaceuticals, nutraceuticals, and cosmetics. This compound has garnered attention due to its unique chemical structure and promising biological activities. In this article, we will delve into the properties, applications, and latest research findings related to this compound.

The molecular structure of 3-amino-4-(3-hydroxyphenyl)butyric acid consists of a butyric acid backbone with an amino group at the third position and a hydroxyl-substituted phenyl group at the fourth position. This arrangement imparts the compound with both hydrophilic and hydrophobic characteristics, making it versatile for various biological interactions. The presence of the amino group allows for potential peptide bond formation, while the hydroxyl group on the phenyl ring contributes to antioxidant properties.

Recent studies have highlighted the potential of 3-amino-4-(3-hydroxyphenyl)butyric acid as a neuroprotective agent. Researchers have found that this compound can modulate neurotransmitter systems and exhibit anti-inflammatory effects, which are crucial for protecting neurons from oxidative stress and inflammation. These findings have opened new avenues for its application in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its neuroprotective properties, 3-amino-4-(3-hydroxyphenyl)butyric acid has shown promise in antioxidant therapy. The hydroxyl group on the phenyl ring plays a pivotal role in neutralizing free radicals, thereby reducing oxidative damage to cells. This property makes it a valuable ingredient in skincare products aimed at combating aging and environmental stressors.

The synthesis of 3-amino-4-(3-hydroxyphenyl)butyric acid involves a multi-step process that includes nucleophilic substitution and oxidation reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway, improving yield and purity. These improvements are critical for scaling up production to meet growing demand in various industries.

3-Amino-4-(3-hydroxyphenyl)butyric acid has also been explored for its potential in drug delivery systems. Its ability to form self-assembled structures makes it a candidate for encapsulating bioactive molecules, ensuring controlled release and enhanced bioavailability. This application is particularly relevant in the development of targeted therapies for chronic diseases.

The safety profile of 3-amino-4-(3-hydroxyphenyl)butyric acid has been extensively studied, with results indicating low toxicity at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential interactions with other medications.

In conclusion, 3-amino-4-(3-hydroxyphenyl)butyric acid, CAS number 1368161-70-9, is a multifaceted compound with immense potential across various industries. Its unique chemical structure, coupled with recent research findings, positions it as a key player in the development of innovative therapeutic and cosmetic solutions.